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Compound of Interest

Compound Name: 1-Mercapto-2-propanol

Cat. No.: B090344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and material safety data for 1-
Mercapto-2-propanol (CAS No. 1068-47-9). The information is intended to equip laboratory

personnel with the knowledge necessary to handle this chemical safely and effectively.

Chemical and Physical Properties
1-Mercapto-2-propanol is a combustible liquid with a characteristic stench.[1] Understanding

its physical and chemical properties is fundamental to its safe handling and use in experimental

settings.
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Property Value Source

Molecular Formula C3H8OS [2][3]

Molecular Weight 92.16 g/mol [3]

Appearance Water-white liquid [4]

Odor Stench [1]

Boiling Point 58-60 °C at 17 mmHg [5][6]

146 °C at 760 mmHg

(estimated)
[7]

Density 1.048 g/mL at 25 °C [2][6]

Flash Point 63 °C (145.4 °F) - closed cup

Refractive Index n20/D 1.486 (lit.) [6]

Vapor Pressure 1.9 mmHg at 25 °C (estimated) [7]

Water Solubility
79,740 mg/L at 25 °C

(estimated)
[7]

Hazard Identification and GHS Classification
1-Mercapto-2-propanol is classified as a hazardous substance.[2] Adherence to GHS

guidelines is crucial for minimizing risk.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

(Source:[3][8])
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NFPA 704 Diamond:

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur.[4]

Instability (Yellow): 0 - Normally stable, even under fire conditions.

Special (White): None

Safe Handling and Storage
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel and the integrity of the chemical.

Handling
All work with 1-Mercapto-2-propanol should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[9]

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2]

[8]

Wear appropriate personal protective equipment (PPE), as detailed in Section 5.[8]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Ensure containers are securely sealed when not in use.[2]

Avoid contamination with oxidizing agents such as nitrates, oxidizing acids, and chlorine

bleaches, as this may result in ignition.[2]

Copper and brass are unsuitable materials for handling mercaptans due to their corrosive

nature.[2]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials.[8][9]
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Keep containers tightly closed and properly labeled.[8]

The storage area should be locked up or accessible only to qualified or authorized

personnel.[1]

Due to its low boiling point, storage in sealed containers may lead to pressure buildup.

Check for bulging containers and vent periodically if necessary.[2]

Experimental Protocols: Spill and Exposure
Management
Detailed procedures for managing spills and exposures are critical for a rapid and effective

response.

Accidental Release Measures
Minor Spills:

Warning: Never use dry, powdered hypochlorite or other strong oxidizers on mercaptan

spills, as this can cause autoignition.[2]

Immediately clean up all spills.[2]

Avoid breathing vapors and contact with skin and eyes.[2]

Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a

suitable, closed container for disposal.[10]

Major Spills:

Evacuate personnel from the area and move upwind.[2]

Alert emergency responders, providing the location and nature of the hazard.[2]

Prevent the spill from entering drains or waterways.[8][11]

First-Aid Measures
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Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[8]

Skin Contact: Immediately remove all contaminated clothing. Flush the skin with plenty of

soap and water. Seek medical attention if irritation occurs.[8]

Eye Contact: Immediately flush eyes with fresh, running water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[2][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is required due to the multiple hazards associated with 1-
Mercapto-2-propanol.[9]
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PPE Category Minimum Requirement
Recommended for Higher
Concentrations or Splash
Potential

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards.[9]

A full-face shield worn over

chemical splash goggles.[9]

Hand Protection
Chemical-resistant gloves

(e.g., PVC, Neoprene).[2]

Double gloving is

recommended. Heavy-duty,

chemical-resistant gloves (e.g.,

Butyl rubber, Viton®).[9]

Body Protection Flame-resistant lab coat.[9]

A chemical-resistant apron or

coveralls over a flame-resistant

lab coat.[9]

Respiratory Protection
Work in a certified chemical

fume hood.[9]

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges may be

necessary for spill cleanup or if

engineering controls are

insufficient.[6][9]

Foot Protection
Closed-toe, chemical-resistant

shoes.[9]

Chemical-resistant boot

covers.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant

foam, or water spray.[2][4][8]

Specific Hazards: The substance is combustible and presents a slight fire hazard when

exposed to heat or flame.[2] Vapors are heavier than air and may form explosive mixtures

with air. Combustion products include carbon dioxide (CO2) and sulfur oxides (SOx).[2]

Protective Actions: Firefighters should wear full body protective clothing with a self-contained

breathing apparatus (SCBA).[2][8] Use water spray to cool unopened containers.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/328375
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_Propanol_2_amino_3_mercapto_A_Comprehensive_Guide.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://cameochemicals.noaa.gov/report?key=CH4628
https://www.echemi.com/sds/1-mercapto-2-propanol-pid_Seven6632.html
https://datasheets.scbt.com/sc-224723.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://www.echemi.com/sds/1-mercapto-2-propanol-pid_Seven6632.html
https://westliberty.edu/health-and-safety/files/2010/02/Propanol-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Acute Effects:

Inhalation: May cause respiratory irritation.[3][8] High concentrations of thiols can lead to

lethargy, nausea, vomiting, and muscle incoordination.[2]

Skin Contact: Causes skin irritation.[3][8] May cause sensitization by skin contact.[2]

Eye Contact: Causes serious eye irritation.[3][8]

Chronic Effects: Prolonged or repeated exposure may cause cumulative health effects.[2]

Chronic exposure to mercaptans may result in damage to the lungs, kidneys, and liver.[2]

Quantitative Data: Specific LD50 and LC50 data for 1-Mercapto-2-propanol are not

consistently available in the reviewed literature. One source indicates an oral LD50 of 116

mg/kg for the related compound 3-Mercapto-1-propanol in rats, but this should be taken as

indicative rather than a direct value for 1-Mercapto-2-propanol.[12]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for 1-Mercapto-2-
propanol.
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Risk Assessment

PPE Selection

Action

Start: Task involving
1-Mercapto-2-propanol

Assess Risk:
- Concentration?

- Splash potential?
- Aerosol generation?

Minimum PPE:
- Chemical splash goggles
- Chemical-resistant gloves
- Flame-resistant lab coat

- Closed-toe shoes

Low risk

Enhanced PPE:
- Full-face shield

- Double/heavy-duty gloves
- Chemical-resistant apron

- Boot covers

High risk / Splash potential

Respiratory Protection:
- Work in fume hood

- Consider respirator for spills

Proceed with task

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Mercapto-2-propanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b090344?utm_src=pdf-body-img
https://www.benchchem.com/product/b090344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Minor Spill Response Major Spill Response

Spill of 1-Mercapto-2-propanol

Assess Spill Size

Alert personnel in immediate area

Minor

Evacuate area
Move upwind

Major

Don appropriate PPE

Absorb with inert material
(No hypochlorite!)

Collect waste in sealed container

Decontaminate area

Dispose of waste as hazardous

Alert Emergency Responders

Prevent entry into drains

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b090344?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

